molecular formula C18H19ClFNO2 B252721 N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}cyclopropanamine

N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}cyclopropanamine

Cat. No. B252721
M. Wt: 335.8 g/mol
InChI Key: OJAKGGTUTCYSAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}cyclopropanamine is a chemical compound that has been used in scientific research for its potential therapeutic properties. This compound is a selective serotonin reuptake inhibitor (SSRI) and has been studied for its potential use in treating depression, anxiety, and other mood disorders.

Mechanism of Action

N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}cyclopropanamine works by selectively inhibiting the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, sleep, appetite, and other physiological functions. By inhibiting the reuptake of serotonin, this compound increases the levels of serotonin in the brain, which can help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}cyclopropanamine has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which can help to alleviate symptoms of depression and anxiety. It has also been shown to have neuroprotective effects and may be useful in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}cyclopropanamine in lab experiments include its selective inhibition of serotonin reuptake, its potential therapeutic properties in treating depression, anxiety, and other mood disorders, and its neuroprotective effects. The limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanisms of action and potential therapeutic applications.

Future Directions

There are several future directions for research on N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}cyclopropanamine. These include further studies on its mechanisms of action and potential therapeutic applications, as well as studies on its potential toxicity and side effects. Additionally, research could focus on developing new compounds based on this chemical structure that may have improved therapeutic properties and fewer side effects.

Synthesis Methods

The synthesis of N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}cyclopropanamine involves several steps. The first step is the reaction of 3-chloro-4-hydroxybenzaldehyde with 2-fluorobenzyl bromide in the presence of a base to form 3-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde. The second step is the reaction of the intermediate with 5-methoxy-2-nitrobenzyl bromide in the presence of a reducing agent to form N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}cyclopropanamine.

Scientific Research Applications

N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}cyclopropanamine has been studied for its potential therapeutic properties in treating depression, anxiety, and other mood disorders. It has also been studied for its potential use in treating other neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

Product Name

N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}cyclopropanamine

Molecular Formula

C18H19ClFNO2

Molecular Weight

335.8 g/mol

IUPAC Name

N-[[3-chloro-4-[(2-fluorophenyl)methoxy]-5-methoxyphenyl]methyl]cyclopropanamine

InChI

InChI=1S/C18H19ClFNO2/c1-22-17-9-12(10-21-14-6-7-14)8-15(19)18(17)23-11-13-4-2-3-5-16(13)20/h2-5,8-9,14,21H,6-7,10-11H2,1H3

InChI Key

OJAKGGTUTCYSAP-UHFFFAOYSA-N

SMILES

COC1=C(C(=CC(=C1)CNC2CC2)Cl)OCC3=CC=CC=C3F

Canonical SMILES

COC1=C(C(=CC(=C1)CNC2CC2)Cl)OCC3=CC=CC=C3F

Origin of Product

United States

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